Cas no 1511319-65-5 (3-{2-[4-(2-Methylpropyl)piperazin-1-yl]ethyl}-8-azabicyclo[3.2.1]octane)

• Product Name: 3-{2-[4-(2-Methylpropyl)piperazin-1-yl]ethyl}-8-azabicyclo[3.2.1]octane
• CAS No: 1511319-65-5
• MF: C₁₇H₃₃N₃
• MW: 279.464024305344
• CID: 5948765
• PubChem ID: 79615274
• Update Time: 2025-07-16

3-{2-[4-(2-Methylpropyl)piperazin-1-yl]ethyl}-8-azabicyclo[3.2.1]octane Chemical and Physical Properties

Names and Identifiers

• EN300-714631
• AKOS018171702
• 1511319-65-5
• 3-{2-[4-(2-methylpropyl)piperazin-1-yl]ethyl}-8-azabicyclo[3.2.1]octane
• 3-{2-[4-(2-Methylpropyl)piperazin-1-yl]ethyl}-8-azabicyclo[3.2.1]octane

• Inchi： 1S/C17H33N3/c1-14(2)13-20-9-7-19(8-10-20)6-5-15-11-16-3-4-17(12-15)18-16/h14-18H,3-13H2,1-2H3
• InChI Key： OUVXCLVSDVCILE-UHFFFAOYSA-N
• SMILES： N1C2CCC1CC(CCN1CCN(CC(C)C)CC1)C2

Computed Properties

• Exact Mass: 279.267448065g/mol
• Monoisotopic Mass: 279.267448065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids

Additional information on 3-{2-[4-(2-Methylpropyl)piperazin-1-yl]ethyl}-8-azabicyclo[3.2.1]octane

Comprehensive Overview of 3-{2-[4-(2-Methylpropyl)piperazin-1-yl]ethyl}-8-azabicyclo[3.2.1]octane (CAS No. 1511319-65-5)

3-{2-[4-(2-Methylpropyl)piperazin-1-yl]ethyl}-8-azabicyclo[3.2.1]octane (CAS No. 1511319-65-5) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique bicyclic framework and piperazine moiety. This compound belongs to the class of 8-azabicyclo[3.2.1]octane derivatives, which are widely studied for their potential applications in drug discovery and development. The presence of a 2-methylpropyl group and a piperazine ring in its structure enhances its versatility, making it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for piperazine-containing compounds has surged, driven by their role in modulating central nervous system (CNS) targets. The 8-azabicyclo[3.2.1]octane scaffold, in particular, is known for its conformational rigidity, which can improve binding affinity and selectivity in drug-receptor interactions. This has led to increased searches for "piperazine derivatives in CNS drugs" and "bicyclic compounds in medicinal chemistry," reflecting the growing interest in such structures. The compound’s CAS No. 1511319-65-5 is often queried in scientific databases, underscoring its relevance in academic and industrial research.

The synthesis of 3-{2-[4-(2-Methylpropyl)piperazin-1-yl]ethyl}-8-azabicyclo[3.2.1]octane typically involves multi-step organic reactions, including alkylation and cyclization processes. Researchers frequently investigate its physicochemical properties, such as solubility, stability, and lipophilicity, to assess its suitability for further development. Given the rise of computational chemistry and AI-driven drug design, this compound has also been explored in silico to predict its pharmacokinetic and pharmacodynamic profiles. Searches for "molecular modeling of piperazine derivatives" and "drug-likeness prediction tools" highlight the integration of modern technologies in its study.

Beyond its pharmaceutical potential, 3-{2-[4-(2-Methylpropyl)piperazin-1-yl]ethyl}-8-azabicyclo[3.2.1]octane is also of interest in material science. Its bicyclic structure and functional groups make it a candidate for designing advanced polymers or catalysts. Queries like "azabicyclic compounds in materials science" and "piperazine-based catalysts" reflect this interdisciplinary appeal. The compound’s CAS No. 1511319-65-5 serves as a critical identifier for researchers accessing specialized literature or commercial catalogs.

In conclusion, 3-{2-[4-(2-Methylpropyl)piperazin-1-yl]ethyl}-8-azabicyclo[3.2.1]octane represents a fascinating intersection of chemistry and biology. Its structural features align with current trends in fragment-based drug discovery and rational drug design, making it a valuable subject for ongoing research. As the scientific community continues to explore its applications, this compound is poised to remain a topic of relevance in both academic and industrial settings.